4-Acetylbenzenesulfonyl chloride
Cat. No. B160590
Key on ui cas rn:
1788-10-9
M. Wt: 218.66 g/mol
InChI Key: FXVDNCRTKXMSEZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07094801B2
Procedure details
Ex-26A: To a solution of 4-acetyl-benzenesulfonyl chloride (Hoffman, R. V. Org. Syn. VII, 508; 4.18 g, 19.1 mmol) in acetone (30 mL) was added ammonia (28% in water, 8.2 mL, 57.3 mmol) dropwise at 0° C. The reaction mixture was allowed to stir at 0° C. for 30 min. The precipitate was filtered and the residue was washed with water and dried in vacuo to afford 4-acetyl-benzenesulfonamide as a white solid (3.54 g, 93%). 1H NMR (DMSO-d6) δ 8.10 (d, J=9 Hz, 2H), 8.03 (d, J=9 Hz, 2H), 4.86 (bs, 2H), 2.65 (s, 3H).
Yield
93%
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10](Cl)(=[O:12])=[O:11])=[CH:6][CH:5]=1)(=[O:3])[CH3:2].[NH3:14]>CC(C)=O>[C:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10]([NH2:14])(=[O:12])=[O:11])=[CH:6][CH:5]=1)(=[O:3])[CH3:2]
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Inputs
Step One
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Name
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|
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Quantity
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4.18 g
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Type
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reactant
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Smiles
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C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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|
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Quantity
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8.2 mL
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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to stir at 0° C. for 30 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitate was filtered
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WASH
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Type
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WASH
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Details
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the residue was washed with water
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
|
Type
|
product
|
|
Smiles
|
C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.54 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 93% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
